N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2,5-dimethylbenzamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2,5-dimethylbenzamide
• InChI: InChI=1S/C17H21NO3/c1-13-4-5-14(2)16(10-13)17(19)18(7-9-20-3)11-15-6-8-21-12-15/h4-6,8,10,12H,7,9,11H2,1-3H3
• InChI Key: LUQVYNMVPQELQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)N(CCOC)CC2=COC=C2
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2,5-dimethylbenzamide (FMME) is a chemical compound that has been extensively studied for its potential use in scientific research. It is a benzamide derivative that has shown promising results in various experiments, making it an important compound for further research.

Scientific Research Applications

Conversion to Sustainable Products

Furan Derivatives from Biomass

Furan derivatives, such as 5-Hydroxymethylfurfural (HMF) and its related compounds, are pivotal in transitioning from non-renewable hydrocarbon sources to renewable biomass for chemical production. These derivatives are utilized in developing sustainable polymers, fuels, and functional materials, highlighting the chemical's role in a bio-based economy. The synthesis of HMF and its derivatives from plant feedstocks demonstrates the potential of furan compounds in replacing traditional hydrocarbon feedstocks in various chemical industries (Chernyshev, Kravchenko, & Ananikov, 2017).

Biofuel Applications

2,5-Dimethylfuran (DMF) as Biofuel

Research on 2,5-dimethylfuran (DMF), another furan-based compound, underscores its promise as a renewable biofuel. Derived from lignocellulosic biomass, DMF exhibits properties that make it an attractive alternative fuel for spark ignition engines. Its performance, combustion, and emission characteristics are extensively reviewed, comparing favorably against conventional fuels like gasoline and ethanol, showcasing the potential of furan derivatives in sustainable energy applications (Hoang, Nižetić, & Ölçer, 2021).